Cas no 17265-30-4 (Undecanoic acid, sodiumsalt (1:1))

Undecanoic acid, sodium salt (1:1) is a sodium carboxylate derivative of undecanoic acid, characterized by its anionic surfactant properties. This compound exhibits excellent solubility in water, making it suitable for applications requiring aqueous-phase reactivity. Its amphiphilic structure enables effective emulsification and dispersion, which is advantageous in formulations for detergents, lubricants, and agrochemicals. The sodium salt form enhances stability and handling compared to the free acid. Additionally, it serves as a precursor in organic synthesis, particularly for producing esters or other derivatives. Its balanced hydrophobic-hydrophilic nature ensures utility in both industrial and research settings, where controlled surface activity is required.

Undecanoic acid, sodiumsalt (1:1) structure

17265-30-4 structure

Product Name:Undecanoic acid, sodiumsalt (1:1)

CAS No:17265-30-4

MF:C₁₁H₂₁NaO₂

MW:208.273014783859

CID:207272

PubChem ID:23688503

Update Time:2025-10-29

Undecanoic acid, sodiumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

- Undecanoic acid, sodiumsalt (1:1)
- Sodium undecanoate
- DTXSID00169363
- EINECS 241-301-9
- sodium;undecanoate
- NS00084595
- 17265-30-4
- SCHEMBL639682
- DTXCID5091854
- Inchi： 1S/C11H22O2.Na/c1-2-3-4-5-6-7-8-9-10-11(12)13;/h2-10H2,1H3,(H,12,13);/q;+1/p-1
- InChI Key： ZOOPHYLANWVUDY-UHFFFAOYSA-M
- SMILES： [Na+].[O-]C(CCCCCCCCCC)=O

Computed Properties

Exact Mass: 208.14403
Monoisotopic Mass: 208.14392419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 9
Complexity: 127
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.1Å²

Experimental Properties

PSA: 40.13

Undecanoic acid, sodiumsalt (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	42-1100-9-100mg	Sodium Undecanoate	17265-30-4	>99%	100mg	€46.00	2025-03-07

Undecanoic acid, sodiumsalt (1:1) Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

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